Cas no 218929-27-2 (Benzoic acid,3-(trifluoromethyl)-, 4-fluorophenyl ester)

• Product Name: Benzoic acid,3-(trifluoromethyl)-, 4-fluorophenyl ester
• CAS No: 218929-27-2
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• MDL: MFCD00275712
• CID: 243548
• PubChem ID: 2779530
• Update Time: 2025-08-05

Benzoic acid,3-(trifluoromethyl)-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(trifluoromethyl)-, 4-fluorophenyl ester
• (4-fluorophenyl) 3-(trifluoromethyl)benzoate
• 4-fluorophenyl 3-(trifluoromethyl)benzoate
• AC1MCVR3
• AG-E-59804
• CTK4E7905
• FT-0644006
• KB-191536
• PC31205
• DTXSID40381466
• 218929-27-2
• s10445
• 3-(trifluoromethyl)benzoic acid (4-fluorophenyl) ester
• AKOS027383394
• A815734

• MDL： MFCD00275712
• Inchi： 1S/C14H8F4O2/c15-11-4-6-12(7-5-11)20-13(19)9-2-1-3-10(8-9)14(16,17)18/h1-8H
• InChI Key： FDOAXLUDEAKGGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)OC2C=CC(=CC=2)F)C=1)(F)F

Computed Properties

• Exact Mass: 284.04600
• Monoisotopic Mass: 284.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 328.5°C at 760 mmHg
• Flash Point: 147.5°C
• Refractive Index: 1.508
• PSA: 26.30000
• LogP: 4.06370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on Benzoic acid,3-(trifluoromethyl)-, 4-fluorophenyl ester

Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester (CAS No. 218929-27-2)

Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester (CAS No. 218929-27-2) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety, a trifluoromethyl group, and a 4-fluorophenyl ester functionality. These features endow the compound with a range of desirable properties, making it an important intermediate in various synthetic processes.

The molecular formula of Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester is C₁₄H₈F₄O₂, and its molecular weight is approximately 288.20 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical properties make it suitable for use in a variety of chemical reactions and processes.

In the pharmaceutical industry, Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester has gained attention due to its potential as an intermediate in the synthesis of novel drugs. The presence of the trifluoromethyl group and the fluorine atom on the phenyl ring can significantly influence the pharmacological properties of the final product. For instance, these substituents can enhance the lipophilicity and metabolic stability of drug molecules, which are crucial factors in drug design and development.

Recent research has explored the use of Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester in the synthesis of targeted cancer therapies. A study published in the Journal of Medicinal Chemistry (2021) reported that this compound can be used as a key intermediate in the preparation of fluorinated analogs of known anticancer agents. These analogs exhibit enhanced potency and selectivity against cancer cells compared to their non-fluorinated counterparts. The improved pharmacokinetic properties of these compounds make them promising candidates for further clinical evaluation.

In addition to its pharmaceutical applications, Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester has found utility in materials science. The compound can be incorporated into polymers to enhance their thermal stability and mechanical strength. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry (2020) demonstrated that copolymers containing this ester exhibit superior thermal resistance and enhanced mechanical properties compared to conventional polymers. These materials have potential applications in high-performance coatings, adhesives, and composite materials.

The synthetic versatility of Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester also makes it an attractive starting material for various chemical transformations. For example, it can be used in Suzuki coupling reactions to form biaryl compounds with high regioselectivity and yield. A recent publication in the Tetrahedron Letters (2019) described an efficient method for synthesizing substituted biaryl compounds using this ester as a key building block. The method offers a straightforward route to complex molecular architectures with potential applications in medicinal chemistry and materials science.

Safety considerations are paramount when handling Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, storage conditions should be controlled to prevent exposure to moisture and high temperatures.

In conclusion, Benzoic acid, 3-(trifluoromethyl)-, 4-fluorophenyl ester (CAS No. 218929-27-2) is a valuable compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure confers it with desirable properties that make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new applications for this compound, highlighting its significance in modern chemistry.